2-(Pyridin-2-ylamino)-thiazole-5-carbonitrile

• CAS RN: 329793-30-8
• Molecular Formula: C9H6N4S
• Molecular Weight: 202.24 g/mol
• IUPAC Name: 2-(pyridin-2-ylamino)-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C9H6N4S/c10-5-7-6-12-9(14-7)13-8-3-1-2-4-11-8/h1-4,6H,(H,11,12,13)
• InChI Key: DJUPCZRMXNBXKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC=C(S2)C#N

Description

2-(Pyridin-2-ylamino)-thiazole-5-carbonitrile is a useful research compound. Its molecular formula is C9H6N4S and its molecular weight is 202.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A flame dried round-bottom flask under Ar was charged with NaH (60% dispersion 0.037 g, 0.91 mmol). Anhydrous THF, 2 mL, was added followed by the addition of 2-aminopyridine (0.032 g, 0.033 mmol). 2-Chloro-thiazole-5-carbonitrile (9-2, 0.044 g, 0.30 mmol) was added and the reaction was heated to reflux. After 2 h the reaction was cooled and quenched by the addition of water. The THF was removed in vacuo and the precipitate which formed was filtered and washed with water. The solid was recrystallized from DMSO to provide a pure sample of the desired product. 1H NMR (DMSO-d6) d 12.23 (s, 1H), 8.40 (m, 1H), 8.27 (s, 1h), 7.82 (m, 1H), 7.15 (d, 1H, J=8.3 Hz), 7.08 (m, 1H). MS [M+H]+=203.0.